Cas no 2639414-93-8 (methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2639414-93-8
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5664226
• PubChem ID: 165902761
• Update Time: 2025-07-22

methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• EN300-27727418
• 2639414-93-8
• methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• Inchi： 1S/C12H17N3O3/c1-15-4-8(3-14-15)9-12(10(16)17-2)5-11(6-12,7-13)18-9/h3-4,9H,5-7,13H2,1-2H3
• InChI Key： DUVIJZWUZUAJJF-UHFFFAOYSA-N
• SMILES： O1C(C2C=NN(C)C=2)C2(C(=O)OC)CC1(CN)C2

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 79.4Ų

Additional information on methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Comprehensive Overview of Methyl 1-(Aminomethyl)-3-(1-Methyl-1H-Pyrazol-4-yl)-2-Oxabicyclo[2.1.1]Hexane-4-Carboxylate (CAS No. 2639414-93-8)

Methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2639414-93-8) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a 2-oxabicyclo[2.1.1]hexane core with a 1-methyl-1H-pyrazol-4-yl substituent and an aminomethyl functional group, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its rigid bicyclic structure, which can enhance binding affinity and metabolic stability in target molecules.

The compound's CAS No. 2639414-93-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and catalysis. Recent trends indicate growing interest in heterocyclic compounds like this one, as they are pivotal in developing kinase inhibitors and GPCR modulators. Its methyl ester moiety further allows for facile derivatization, enabling the synthesis of analogs for structure-activity relationship (SAR) studies. This adaptability aligns with the industry's focus on fragment-based drug design and lead optimization strategies.

From a synthetic perspective, the 2-oxabicyclo[2.1.1]hexane skeleton presents intriguing challenges and opportunities. Chemists are exploring stereoselective synthesis methods to access enantiopure forms of this compound, given the rising demand for chiral building blocks in asymmetric catalysis. The incorporation of a 1-methyl-1H-pyrazol-4-yl group also resonates with the broader shift toward nitrogen-rich heterocycles, which are prevalent in FDA-approved drugs for their pharmacokinetic advantages.

In agrochemical applications, derivatives of methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate are being investigated for their potential as plant growth regulators or pest control agents. The compound's bifunctional nature (aminomethyl and ester groups) allows for interactions with biological targets, such as enzymes involved in plant hormone biosynthesis. This dual functionality is a hotspot in green chemistry research, where eco-friendly crop protection solutions are prioritized.

Analytical characterization of CAS No. 2639414-93-8 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its stereochemistry and purity. These methods are critical for ensuring reproducibility in industrial-scale production, a topic frequently queried in patent literature and process chemistry forums. The compound's stability under various pH conditions is another area of active study, particularly for formulation scientists designing delivery systems.

Beyond its immediate applications, this compound exemplifies the convergence of computational chemistry and experimental design. Molecular docking studies often highlight the 2-oxabicyclo[2.1.1]hexane motif's ability to occupy unique binding pockets in proteins, a feature leveraged in virtual screening campaigns. Such interdisciplinary approaches are reshaping how researchers address drug-likeness and ADMET properties early in development cycles.

In summary, methyl 1-(aminomethyl)-3-(1-methyl-1H-pyrazol-4-yl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2639414-93-8) represents a compelling case study in modern small-molecule therapeutics and agrochemical innovation. Its multifaceted chemistry and broad applicability ensure its continued prominence in peer-reviewed journals and R&D pipelines worldwide.